Cas no 62209-07-8 (5'-Adenylic acid, 8-[(8-aminooctyl)amino]-)
62209-07-8 structure
Product Name:5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
CAS No:62209-07-8
MF:C18H32N7O7P
MW:489.463144302368
CID:454369
PubChem ID:71388807
Update Time:2025-04-19
5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 5'-Adenylic acid, 8-[(8-aminooctyl)amino]-
- [(2R,3S,4R,5R)-5-[6-amino-8-(8-aminooctylamino)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- 62209-07-8
- DTXSID30810856
- 8-[(8-Aminooctyl)amino]adenosine 5'-(dihydrogen phosphate)
- ((2R,3S,4R,5R)-5-(6-Amino-8-((8-aminooctyl)amino)-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
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- Inchi: 1S/C18H32N7O7P/c19-7-5-3-1-2-4-6-8-21-18-24-12-15(20)22-10-23-16(12)25(18)17-14(27)13(26)11(32-17)9-31-33(28,29)30/h10-11,13-14,17,26-27H,1-9,19H2,(H,21,24)(H2,20,22,23)(H2,28,29,30)/t11-,13-,14-,17-/m1/s1
- InChI Key: WFGIMIYPNPHASV-LSCFUAHRSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C3=C(C(N)=NC=N3)N=C2NCCCCCCCCN)O1)O)O
Computed Properties
- Exact Mass: 489.21036
- Monoisotopic Mass: 489.21008338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 224Ų
Experimental Properties
- PSA: 224.12
5'-Adenylic acid, 8-[(8-aminooctyl)amino]- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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